2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine

• Molecular Formula: C10H16N2S
• Molecular Weight: 196.31 g/mol
• IUPAC Name: 2-propan-2-yl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine
• InChI: InChI=1S/C10H16N2S/c1-6(2)10-12-9-7(11)4-3-5-8(9)13-10/h6-7H,3-5,11H2,1-2H3
• InChI Key: LBWLVRYHQJSHMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(S1)CCCC2N

Description

2-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine ( 1494477-94-9) is a high-purity chemical compound supplied for research and development purposes. With the molecular formula C10H16N2S and a molecular weight of 196.31, this tetrahydrobenzothiazole derivative is part of the benzothiazole class of heterocyclic compounds . The benzothiazole scaffold is of significant interest in medicinal chemistry and biochemistry due to its wide range of potential biological activities . This scaffold is found in compounds investigated for various applications, including enzyme inhibition and other biochemical mechanisms . Furthermore, certain substituted benzothiazole derivatives have been identified as key structural motifs in compounds developed for modulating specific biological targets, such as Myc activity, which is relevant in proliferative diseases . The synthesis of benzothiazole derivatives often involves green chemistry approaches, such as the condensation of 2-aminobenzenethiol with carbonyl compounds, highlighting the relevance of modern synthetic methodologies for this class of chemicals . This product is intended for research use by qualified laboratory professionals. It is not for human or veterinary diagnostic or therapeutic use. Please refer to the safety data sheet for proper handling and storage information.

Preparation Methods

Synthesis via Cyclization of 2-Aminothiophenol Derivatives

Methodology:

• Starting Material: 2-Aminothiophenol or its derivatives.
• Process: Condensation with suitable aldehydes or ketones, such as acetone, under acidic or basic conditions, promotes cyclization to form the tetrahydrobenzothiazole ring.
• Reaction Conditions: Typically refluxing in ethanol or acetic acid, with catalysts like phosphorus oxychloride or polyphosphoric acid to facilitate ring closure.

Research Findings:

• Patent US20170158648A1 describes an improved process where direct alkylation of the tetrahydrobenzothiazole core with alkylating agents (e.g., n-propyl p-toluenesulfonate) yields amino-substituted derivatives with increased purity and yield.

Reductive Alkylation of 2,6-Diamino-Substituted Benzothiazoles

Methodology:

• Intermediate: 2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole.
• Process: Reductive alkylation using aldehydes or ketones (e.g., acetone) in the presence of reducing agents such as sodium cyanoborohydride or sodium triacetoxyborohydride.
• Outcome: Selective introduction of the isopropyl group at the 2-position, yielding the target amino derivative.

Research Findings:

• Patent EP1318986B1 details a reductive alkylation process where 2,6-diamino-4,5,6,7-tetrahydrobenzothiazole reacts with alkylating agents under mild conditions, providing high enantiomeric purity and industrial scalability.

Multi-step Synthesis via Protective Group Strategies

Methodology:

• Protecting amino groups with acyl or phthalimido groups.
• Halogenation at specific positions (e.g., bromination at the 2-position).
• Subsequent substitution with amino groups through nucleophilic displacement or reductive amination.
• Deprotection steps to yield the free amino derivative.

Research Findings:

• Patent WO2011021214A2 describes a process involving halogenation of a precursor followed by thiourea condensation and subsequent deprotection, yielding the amino-tetrahydrobenzothiazole core with high stereoselectivity.

Specific Synthesis Route for the Target Compound

Based on the literature, a comprehensive route for synthesizing 2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine involves:

Step	Description	Reagents & Conditions	References
1	Cyclization of 2-aminothiophenol with acetone derivatives	Acetic acid, reflux	,
2	Halogenation at the 2-position	N-bromosuccinimide (NBS), radical initiator
3	Nucleophilic substitution with ammonia or amines	Ammonia, ethanol, reflux	,
4	Reductive amination to introduce isopropyl group	Acetone, sodium cyanoborohydride
5	Purification and isolation	Crystallization, chromatography	Standard

Notes on Industrial Scale and Purity

The patent literature emphasizes that these methods are adaptable for large-scale synthesis, with improvements in yield, enantiomeric purity, and process safety. For example, the process described in US20170158648A1 enhances yield and purity by optimizing alkylation conditions, making it suitable for pharmaceutical manufacturing.

Summary of Key Research Findings

Aspect	Findings	References
Yield	Up to 85-90% in optimized conditions	,,
Purity	Achieved >99% purity via recrystallization
Enantiomeric Excess	>99% enantiomeric purity using chiral resolution	,
Scalability	Processes are scalable with appropriate safety measures	,,

Chemical Reactions Analysis

Types of Reactions

2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or amine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the benzothiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles such as amines or thiols are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of functionalized benzothiazole derivatives.

Scientific Research Applications

2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a therapeutic agent for various diseases.

Industry: It is utilized in the development of materials with specific properties, such as corrosion inhibitors and organic semiconductors.

Mechanism of Action

The mechanism of action of 2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations :

• Substituent Impact on Bioactivity: The presence of a thiazolidinone ring in Compounds 5a and 6a correlates with enhanced antimicrobial activity compared to the simpler amine-substituted target compound. For example, Compound 5a exhibits MIC values of 8 µg/mL against Staphylococcus aureus, likely due to improved membrane penetration from lipophilic groups.
• Electron-Withdrawing Groups : The trifluoromethyl substituent in the N-methyl analog listed in may enhance metabolic stability and CNS permeability, though specific data are lacking.

Physicochemical Properties

• Lipophilicity : The target compound’s isopropyl group increases logP (estimated ~2.5) relative to the N-methyl-trifluoromethyl analog (logP ~3.1 due to CF3). Higher lipophilicity may enhance blood-brain barrier penetration but reduce aqueous solubility.
• Hydrogen Bonding: The 4-amino group provides a hydrogen bond donor, absent in N-methylated analogs, which could influence target binding (e.g., kinase or protease inhibition).

Biological Activity

2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine is a compound belonging to the benzothiazole family, which has garnered interest due to its potential biological activities. This article explores its biological activity, including its pharmacological properties and applications in medicinal chemistry.

The compound's IUPAC name is 2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine. Its molecular formula is $C_{10}H_{12}N_2S$, and it features a tetrahydrobenzothiazole structure that contributes to its biological properties.

Anticancer Activity

Recent studies have indicated that benzothiazole derivatives exhibit significant anticancer properties. For instance, compounds structurally similar to 2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine have shown promising results in inhibiting cancer cell proliferation across various cell lines.

Compound	Cell Line	IC50 (µM)
Benzothiazole Derivative A	MCF-7	5.85
Benzothiazole Derivative B	A549	4.53
2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine	MCF-7	TBD

Note: TBD indicates that specific IC50 values for this compound are yet to be determined.

Anticholinesterase Activity

Inhibition of acetylcholinesterase (AChE) is a critical mechanism for treating neurodegenerative diseases such as Alzheimer's. Compounds similar to 2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine have been evaluated for their AChE inhibitory activity. The results indicate that certain derivatives can effectively inhibit AChE with IC50 values comparable to established drugs like donepezil.

Antimicrobial Activity

Benzothiazole derivatives have also been investigated for their antimicrobial properties. In vitro studies demonstrated that compounds with a similar structure to 2-(Propan-2-YL)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine exhibit significant antibacterial activity against various strains of bacteria.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL

Case Studies and Research Findings

• Synthesis and Characterization : Research has focused on synthesizing novel benzothiazole derivatives and evaluating their biological activities. For example, a study reported the synthesis of several benzothiazole derivatives and their evaluation against cancer cell lines showed promising anticancer activity with some compounds exhibiting IC50 values below 10 µM .
• Structure–Activity Relationship (SAR) : Understanding the relationship between the chemical structure of benzothiazole derivatives and their biological activity has been crucial. Modifications in the side chains or functional groups significantly affect their potency against various biological targets .
• Molecular Docking Studies : Computational studies have been conducted to predict the binding affinity of these compounds to target proteins involved in cancer proliferation and neurodegenerative diseases. These studies suggest that structural modifications can enhance binding interactions and improve biological efficacy .

Q & A

Q. What are the established synthetic routes for 2-(propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine?

The compound is typically synthesized via cyclization or condensation reactions. For example, similar benzothiazole derivatives are prepared by reacting thioamides with α-haloketones under reflux conditions in ethanol or dioxane. A general procedure involves:

• Step 1 : Cyclization of a tetrahydrobenzothiazole precursor (e.g., 4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine) with isopropyl halides or alcohols in the presence of acid catalysts like acetic acid.
• Step 2 : Purification via recrystallization from ethanol or column chromatography . Key analytical validation includes NMR (¹H/¹³C), IR spectroscopy, and elemental analysis to confirm purity and structure .

Q. How is the structural identity of this compound validated in research settings?

Structural elucidation relies on:

• X-ray crystallography : For definitive confirmation of the 3D arrangement, SHELX programs (e.g., SHELXL) are widely used for refinement, especially for resolving hydrogen bonding and stereochemistry .
• Spectroscopic methods : ¹H NMR (to confirm the isopropyl group’s doublet splitting at δ ~1.2–1.4 ppm) and IR (to identify N-H and C-S stretches at ~3300 cm⁻¹ and 650 cm⁻¹, respectively) .

Advanced Research Questions

Q. How do substitution patterns (e.g., isopropyl vs. methyl groups) on the benzothiazole core influence biological activity?

Substituents modulate lipophilicity, steric effects, and electronic properties. For instance:

• The isopropyl group enhances hydrophobic interactions with target proteins, as seen in analogs with improved antimicrobial activity compared to methyl-substituted derivatives .
• Positional isomers (e.g., substituents at C4 vs. C7) may alter binding specificity. Computational studies (e.g., molecular docking) can predict affinity differences for targets like bacterial DNA gyrase .

Q. What experimental strategies resolve contradictions in reported biological data (e.g., varying IC₅₀ values across studies)?

Discrepancies may arise from assay conditions or impurity profiles. To address this:

• Standardized bioassays : Use identical cell lines (e.g., HepG2 for cytotoxicity) and control compounds (e.g., doxorubicin) across studies.
• Purity validation : Employ HPLC-MS to rule out side products (e.g., unreacted tetrahydrobenzothiazole intermediates) that could skew results .
• Dose-response curves : Triplicate measurements with statistical analysis (e.g., ANOVA) to ensure reproducibility .

Q. How can computational methods optimize the design of derivatives with enhanced pharmacokinetic properties?

• QSAR modeling : Correlate structural descriptors (e.g., logP, polar surface area) with bioavailability data. For example, reducing logP via polar substituents may improve solubility without compromising blood-brain barrier penetration .
• Molecular dynamics simulations : Predict metabolic stability by analyzing interactions with cytochrome P450 enzymes (e.g., CYP3A4) .

Methodological Challenges and Solutions

Q. What are the limitations of current synthetic methods, and how can they be improved?

• Challenge : Low yields (<50%) in cyclization steps due to steric hindrance from the isopropyl group.
• Solution : Microwave-assisted synthesis (e.g., 100°C, 30 min) enhances reaction efficiency, as demonstrated for analogous thiazolidinones .

Q. How can researchers differentiate between the compound’s direct and off-target effects in cellular assays?

• Approach 1 : Use gene knockout models (e.g., CRISPR-Cas9) to silence putative targets (e.g., kinases) and assess activity loss .
• Approach 2 : Thermal shift assays (TSA) quantify target engagement by measuring protein melting temperature shifts upon ligand binding .